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Compound of Interest

Compound Name: NF023

Cat. No.: B15601756

This document provides crucial safety protocols and disposal procedures for NF023, a
selective and competitive P2X1 receptor antagonist. The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for NF023 is presented in the table below for easy

reference.
Property Value Source
Molecular Formula CssH20N4Nas021Se PubChem[1]
Molecular Weight 1162.9 g/mol PubChem[1]
Appearance White to off-white solid Sigma-Aldrich
Solubility Soluble in water Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Proper Disposal Procedures

According to the Safety Data Sheet (SDS) from Cayman Chemical, NF023 is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[2] However, it is
imperative to follow standard laboratory safety practices and local regulations for the disposal
of all chemical waste.
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Step-by-Step Disposal Protocol:

e Consult Local Regulations: Before disposal, always consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines on non-hazardous chemical
waste disposal. Regulations can vary significantly between institutions and municipalities.

» Small Quantities: For disposal of small, residual amounts of NF023 solution (e.g., from
rinsing glassware), it is generally acceptable to wash it down the drain with copious amounts
of water. This is based on its water solubility and non-hazardous classification. However,
confirm this practice is permitted by your local EHS.

o Bulk Quantities: For larger quantities of unused NF023 powder or concentrated solutions, do
not dispose of them down the sink.

o Package the waste in a clearly labeled, sealed container. The label should include the
chemical name ("NF023") and indicate that it is non-hazardous waste.

o Arrange for pickup and disposal through your institution's chemical waste management
program.

o Contaminated Materials: Any materials, such as pipette tips, gloves, or paper towels, that
have come into contact with NF023 should be disposed of in the appropriate laboratory
waste stream for non-hazardous solid waste.

o Spill Cleanup: In the event of a spill, the SDS from Cayman Chemical recommends to "Pick
up mechanically".[2]

o Wear appropriate personal protective equipment (PPE), including gloves and safety
glasses.

o

For solid spills, carefully sweep or scoop the material into a designated waste container.

[¢]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)
and place it in a sealed container for disposal.

[¢]

Clean the spill area with soap and water.
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Experimental Workflow for Handling and Disposal

The following diagram illustrates a logical workflow for the safe handling and disposal of NF023
in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guide for NFO23].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601756#nf023-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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